1-{2-[2-(2-Chloro-6-methylphenoxy)ethoxy]ethyl}piperidine

• Molecular Formula: C16H24ClNO2
• Molecular Weight: 297.82 g/mol
• IUPAC Name: 1-[2-[2-(2-chloro-6-methylphenoxy)ethoxy]ethyl]piperidine
• InChI: InChI=1S/C16H24ClNO2/c1-14-6-5-7-15(17)16(14)20-13-12-19-11-10-18-8-3-2-4-9-18/h5-7H,2-4,8-13H2,1H3
• InChI Key: FELNQNRERRBLDO-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)Cl)OCCOCCN2CCCCC2

Description

1-{2-[2-(2-Chloro-6-methylphenoxy)ethoxy]ethyl}piperidine, also known as CMPEP, is a selective antagonist for metabotropic glutamate receptor 5 (mGluR5). This compound has been studied for its potential therapeutic applications in various neurological disorders, including Parkinson's disease, anxiety, depression, and addiction.

Mechanism of Action

1-{2-[2-(2-Chloro-6-methylphenoxy)ethoxy]ethyl}piperidine selectively binds to and blocks the activity of mGluR5, which is a subtype of metabotropic glutamate receptor. mGluR5 plays a key role in regulating glutamatergic neurotransmission, which is involved in various neurological functions, including learning, memory, and motor control. By blocking mGluR5 activity, 1-{2-[2-(2-Chloro-6-methylphenoxy)ethoxy]ethyl}piperidine can modulate glutamate signaling and thereby affect various neurological functions.
Biochemical and Physiological Effects
1-{2-[2-(2-Chloro-6-methylphenoxy)ethoxy]ethyl}piperidine has been shown to have various biochemical and physiological effects in animal models. For example, 1-{2-[2-(2-Chloro-6-methylphenoxy)ethoxy]ethyl}piperidine can increase dopamine release in the striatum, which is a brain region involved in motor control. 1-{2-[2-(2-Chloro-6-methylphenoxy)ethoxy]ethyl}piperidine can also increase the expression of brain-derived neurotrophic factor (BDNF), which is a protein involved in neuronal growth and survival. In addition, 1-{2-[2-(2-Chloro-6-methylphenoxy)ethoxy]ethyl}piperidine can reduce the release of stress hormones, such as corticosterone, which is involved in the stress response.

Advantages and Limitations for Lab Experiments

1-{2-[2-(2-Chloro-6-methylphenoxy)ethoxy]ethyl}piperidine has several advantages for lab experiments. For example, it is a selective antagonist for mGluR5, which allows for specific modulation of glutamate signaling. 1-{2-[2-(2-Chloro-6-methylphenoxy)ethoxy]ethyl}piperidine is also relatively stable and can be easily synthesized in large quantities. However, there are also some limitations to using 1-{2-[2-(2-Chloro-6-methylphenoxy)ethoxy]ethyl}piperidine in lab experiments. For example, it has poor solubility in water, which can limit its use in certain experimental conditions. In addition, 1-{2-[2-(2-Chloro-6-methylphenoxy)ethoxy]ethyl}piperidine can have off-target effects on other glutamate receptors, which can complicate interpretation of experimental results.

Future Directions

There are several future directions for research on 1-{2-[2-(2-Chloro-6-methylphenoxy)ethoxy]ethyl}piperidine. For example, further studies are needed to elucidate the exact mechanism of action of 1-{2-[2-(2-Chloro-6-methylphenoxy)ethoxy]ethyl}piperidine and its effects on various neurological functions. In addition, more research is needed to determine the optimal dosage and administration route for 1-{2-[2-(2-Chloro-6-methylphenoxy)ethoxy]ethyl}piperidine in different neurological disorders. Furthermore, studies are needed to investigate the long-term effects of 1-{2-[2-(2-Chloro-6-methylphenoxy)ethoxy]ethyl}piperidine on neuronal function and survival. Finally, there is potential for the development of new drugs based on the structure of 1-{2-[2-(2-Chloro-6-methylphenoxy)ethoxy]ethyl}piperidine that can selectively modulate glutamate signaling for therapeutic purposes.

Synthesis Methods

The synthesis of 1-{2-[2-(2-Chloro-6-methylphenoxy)ethoxy]ethyl}piperidine involves several steps, including the reaction of 2-(2-chloro-6-methylphenoxy)ethanol with ethylene oxide to form 2-[2-(2-chloro-6-methylphenoxy)ethoxy]ethanol. This intermediate is then reacted with piperidine to yield 1-{2-[2-(2-Chloro-6-methylphenoxy)ethoxy]ethyl}piperidine. The purity and yield of 1-{2-[2-(2-Chloro-6-methylphenoxy)ethoxy]ethyl}piperidine can be improved by using column chromatography and recrystallization techniques.

Scientific Research Applications

1-{2-[2-(2-Chloro-6-methylphenoxy)ethoxy]ethyl}piperidine has been extensively studied for its potential therapeutic applications in various neurological disorders. For example, studies have shown that 1-{2-[2-(2-Chloro-6-methylphenoxy)ethoxy]ethyl}piperidine can reduce motor deficits in animal models of Parkinson's disease by modulating the glutamatergic system. 1-{2-[2-(2-Chloro-6-methylphenoxy)ethoxy]ethyl}piperidine has also been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression. In addition, 1-{2-[2-(2-Chloro-6-methylphenoxy)ethoxy]ethyl}piperidine has been studied for its potential use in addiction treatment, as it can reduce drug-seeking behavior in animal models of addiction.